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Introduction
Sodium peracetate (NaC₂H₃O₃) is a salt of peracetic acid and a potent oxidizing agent. It finds

applications as a disinfectant, bleaching agent, and in organic synthesis. Accurate

determination of its concentration is crucial for quality control, process optimization, and

ensuring efficacy and safety in its various applications.

This document provides a detailed protocol for the titrimetric determination of sodium
peracetate concentration. The primary method described is a two-step redox titration, which

allows for the separate quantification of sodium peracetate and any co-existing hydrogen

peroxide (H₂O₂), a common impurity or component in peracetate solutions.[1][2][3] This method

involves an initial titration of hydrogen peroxide with a selective oxidizing agent, followed by an

iodometric titration to determine the peracetate concentration.[2][3][4]

Principle of the Method
The determination of sodium peracetate in the presence of hydrogen peroxide is typically

achieved through a sequential titration procedure in the same sample.[2][4]

Step 1: Determination of Hydrogen Peroxide. The sample is first acidified and titrated with a

standard solution of cerium(IV) sulfate or potassium permanganate.[2][3][4] Under these
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conditions, H₂O₂ is selectively oxidized, while sodium peracetate does not react

significantly.[2][5] The endpoint is detected using a redox indicator or potentiometrically.[4]

Step 2: Determination of Sodium Peracetate. Following the H₂O₂ titration, an excess of

potassium iodide (KI) is added to the same solution. Sodium peracetate oxidizes the iodide

ions to iodine (I₂). The liberated iodine is then titrated with a standard solution of sodium

thiosulfate (Na₂S₂O₃) using starch as an indicator.[1][4][6] The amount of sodium thiosulfate

consumed is directly proportional to the concentration of sodium peracetate in the sample.

The relevant chemical reactions are as follows:

Step 1 (using Cerium(IV) sulfate for H₂O₂): H₂O₂ + 2 Ce⁴⁺ → 2 Ce³⁺ + O₂ + 2 H⁺

Step 2 (Iodometric titration of Sodium Peracetate): CH₃COOOH + 2 I⁻ + 2 H⁺ → I₂ +

CH₃COOH + H₂O I₂ + 2 S₂O₃²⁻ → 2 I⁻ + S₄O₆²⁻

Experimental Protocols
Standardized 0.1 N Cerium(IV) sulfate solution

Standardized 0.1 N Sodium thiosulfate solution

Sulfuric acid (H₂SO₄), 25% solution

Potassium iodide (KI), 10% (w/v) solution

Ferroin indicator solution

Starch indicator solution, 1% (w/v)

Deionized water

Analytical balance

Burettes (50 mL and 25 mL)

Erlenmeyer flasks (250 mL)

Graduated cylinders
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Magnetic stirrer and stir bar

Ice bath

Sample Preparation: Accurately weigh approximately 1-2 g of the sodium peracetate
sample into a 250 mL Erlenmeyer flask. Add approximately 50 mL of chilled deionized water

and 10 mL of 25% sulfuric acid. Place the flask in an ice bath on a magnetic stirrer and add a

stir bar.

Titration of Hydrogen Peroxide: a. Add 2-3 drops of ferroin indicator to the sample solution. b.

Titrate the solution with standardized 0.1 N cerium(IV) sulfate solution. The endpoint is

reached when the color of the solution changes from orange to a stable pale blue.[4] c.

Record the volume of cerium(IV) sulfate solution used (V₁).

Titration of Sodium Peracetate: a. To the same flask, immediately add 10 mL of 10%

potassium iodide solution. The solution will turn a dark brown color due to the liberation of

iodine.[4] b. Titrate the liberated iodine with standardized 0.1 N sodium thiosulfate solution. c.

As the titration proceeds, the brown color will fade to a pale yellow. At this point, add 1-2 mL

of starch indicator solution. The solution will turn a deep blue-black color. d. Continue the

titration with sodium thiosulfate dropwise until the blue-black color disappears, and the

solution becomes colorless. This is the endpoint. e. Record the volume of sodium thiosulfate

solution used (V₂).

Data Presentation and Calculations
The concentrations of hydrogen peroxide and sodium peracetate can be calculated using the

following formulas:

Hydrogen Peroxide (% w/w):

Sodium Peracetate (% w/w):

Where:

V₁: Volume of Cerium(IV) sulfate solution used (mL)

N₁: Normality of the Cerium(IV) sulfate solution (eq/L)
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V₂: Volume of Sodium thiosulfate solution used (mL)

N₂: Normality of the Sodium thiosulfate solution (eq/L)

W: Weight of the sample (g)

1.701: Milliequivalent weight of H₂O₂ × 100

4.901: Milliequivalent weight of Sodium Peracetate × 100

Parameter Symbol Description Typical Value

Titrants

Cerium(IV) Sulfate

Normality
N₁

Normality of the H₂O₂

titrant
0.1 N

Sodium Thiosulfate

Normality
N₂

Normality of the

Peracetate titrant
0.1 N

Sample

Sample Weight W
Weight of the sodium

peracetate sample
1-2 g

Measurements

Volume of Ce(SO₄)₂ V₁
Volume of titrant for

H₂O₂ determination
Variable (mL)

Volume of Na₂S₂O₃ V₂

Volume of titrant for

Peracetate

determination

Variable (mL)

Visualization of the Experimental Workflow
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Start

Sample Preparation
(Weigh sample, add water & acid)

Cool in Ice Bath

Add Ferroin Indicator

Titrate with 0.1 N Ce(SO₄)₂
(Step 1: H₂O₂ Determination)

Endpoint 1:
Orange to Pale Blue

Record Volume V₁

Add 10% KI Solution

Titrate with 0.1 N Na₂S₂O₃

(Step 2: Peracetate Determination)

Add Starch Indicator
(at pale yellow stage)

Endpoint 2:
Blue-black to Colorless

Continue Titration

Record Volume V₂

Calculate Concentrations
(% H₂O₂ and % Sodium Peracetate)

End

Click to download full resolution via product page

Caption: Workflow for the sequential titrimetric determination of H₂O₂ and sodium peracetate.
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Safety Precautions
Handle all chemicals with appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat.

Sodium peracetate and hydrogen peroxide are strong oxidizing agents. Avoid contact with

combustible materials.

Sulfuric acid is corrosive. Handle with care in a well-ventilated area or fume hood.

Dispose of all chemical waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1260957?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

